N-(3-acetamidophenyl)-2-((7-(4-methoxyphenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide

• IUPAC Name: N-(3-acetamidophenyl)-2-[[7-(4-methoxyphenyl)-5,6-dihydroimidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H22N6O3S/c1-14(28)22-15-4-3-5-16(12-15)23-19(29)13-31-21-25-24-20-26(10-11-27(20)21)17-6-8-18(30-2)9-7-17/h3-9,12H,10-11,13H2,1-2H3,(H,22,28)(H,23,29)
• InChI Key: LVUPCVJFQIZCNN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)CSC2=NN=C3N2CCN3C4=CC=C(C=C4)OC
• Molecular Formula: C21H22N6O3S
• Molecular Weight: 438.5 g/mol

Description

N-(3-acetamidophenyl)-2-((7-(4-methoxyphenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H22N6O3S and its molecular weight is 438.51. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anti-inflammatory Activities

Acetamido pyrrolyl oxazoles, thiazoles, and imidazoles, including compounds structurally related to N-(3-acetamidophenyl)-2-((7-(4-methoxyphenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide, have been synthesized and evaluated for their potential antimicrobial and anti-inflammatory activities. Notably, nitro-substituted acetamido pyrrolyl thiazole and pyrrolyl imidazole derivatives demonstrated significant antibacterial efficacy against K. pneumoniae, with the pyrrolyl imidazole variant also exhibiting notable antifungal properties against P. chrysogenum. Moreover, a methoxy acetamido pyrrolyl oxazole derivative displayed promising anti-inflammatory activity (Sowmya et al., 2017).

Potential Probes for Peripheral Benzodiazepine Receptors

Research involving the synthesis of substituted imidazo[1,2-α]pyridines, closely related to the core structure of this compound, has been conducted with the aim of developing potential probes for the study of peripheral benzodiazepine receptors (PBR) using SPECT imaging. These compounds have been identified as high-affinity and selective ligands for PBR, facilitating the potential in vivo study of PBR through SPECT imaging techniques (Katsifis et al., 2000).

Imaging of Nucleotide Pyrophosphatase/Phosphodiesterase 1

Carbon-11-labeled imidazopyridine- and purine-thioacetamide derivatives, structurally analogous to this compound, have been synthesized for potential use as PET tracers in imaging nucleotide pyrophosphatase/phosphodiesterase 1 (NPP1). These tracers were prepared through O-[(11)C]methylation of corresponding precursors, showcasing their potential utility in radiolabeled imaging applications (Gao et al., 2016).